5-[(2,3-dimethylphenyl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-(2,3-dimethylanilino)-5-oxopentanoic acid
• InChI: InChI=1S/C13H17NO3/c1-9-5-3-6-11(10(9)2)14-12(15)7-4-8-13(16)17/h3,5-6H,4,7-8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: KSLOWUHQZUZPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCCC(=O)O)C
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 5-[(2,3-dimethylphenyl)amino]-5-oxopentanoic acid involves various strategies, including the AlCl3-catalyzed Friedel–Crafts reaction for the development of IR-detectable metal–carbonyl tracers (Kowalski et al., 2009). Moreover, the preparation of isotopomers of 5-aminolevulinic acid, a precursor in biosynthesis pathways, showcases the compound's synthesis versatility and its potential in scientific research (Shrestha‐Dawadi & Lugtenburg, 2003).

Molecular Structure Analysis

The molecular structure of related compounds exhibits stability and distinct absorption bands, indicative of the compound's unique electronic and spatial configuration. This is highlighted in the synthesis and structure elucidation of complexes displaying intense absorption bands, further stabilized by intra- and intermolecular hydrogen bonds as revealed through single-crystal X-ray structure analysis (Kowalski et al., 2009).

Chemical Reactions and Properties

Chemical properties of 5-[(2,3-dimethylphenyl)amino]-5-oxopentanoic acid derivatives involve significant interactions and transformations. For instance, the synthesis from levulinic acid through esterification and bromination processes to produce 5-amino-4-oxopentanoic acid hydrochloride illustrates the compound's reactivity and functional group transformations (Yuan, 2006).

Physical Properties Analysis

The physical properties of compounds structurally related to 5-[(2,3-dimethylphenyl)amino]-5-oxopentanoic acid, such as their thermal stability and vibrational spectroscopic characteristics, provide insights into their behavior under various conditions. This is crucial for understanding their potential applications and stability in different environments.

Chemical Properties Analysis

The chemical properties, including the reactivity towards other substances and the potential for forming new bonds or undergoing transformations, are pivotal for exploring the compound's applications in synthesis and material science. The synthesis and spectral analysis indicate a capacity for forming diverse functional groups and undergoing various chemical reactions, underscoring the compound's versatility (Rasool et al., 2016).